![molecular formula C17H18O3 B3253180 5-Benzyloxy-2-methylbenzoic acid ethyl ester CAS No. 2221812-01-5](/img/structure/B3253180.png)
5-Benzyloxy-2-methylbenzoic acid ethyl ester
Overview
Description
5-Benzyloxy-2-methylbenzoic acid ethyl ester is an organic compound with the molecular formula C17H18O3 . It is widely used in various fields of research and industry.
Synthesis Analysis
Esters, including this compound, are usually prepared from carboxylic acids. The carboxylic acids are converted directly into esters by S N 2 reaction of a carboxylate ion with a primary alkyl halide or by Fischer esterification of a carboxylic acid with an alcohol in the presence of a mineral acid catalyst .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring attached to an ester group and a benzyloxy group .Chemical Reactions Analysis
Esters, including this compound, undergo various chemical reactions. They can be hydrolyzed, either by aqueous base or aqueous acid, to yield a carboxylic acid plus an alcohol . They can also be reduced by catalytic hydrogenation or with reducing metals in acid .Scientific Research Applications
Environmental Fate and Behavior of Parabens
One relevant area of research involves the environmental fate and behavior of parabens, which are esters of para-hydroxybenzoic acid. These compounds, including variations like methylparaben and propylparaben, have been studied for their occurrence, degradation, and persistence in aquatic environments. Research by Haman et al. (2015) reviews the knowledge acquired over the last decade regarding the occurrence, fate, and behavior of parabens in aquatic environments, emphasizing their biodegradability and ubiquity in surface water and sediments due to the consumption of paraben-based products and continuous introduction into the environment (Haman, Dauchy, Rosin, & Munoz, 2015).
Health Aspects and Toxicity Evaluations
Further research has been conducted on the health aspects and toxicity evaluations of specific parabens. Soni et al. (2002) and Soni et al. (2001) provide comprehensive reviews on methyl paraben and propyl paraben, respectively, covering their use as antimicrobial preservatives in foods, drugs, and cosmetics, their absorption, metabolism, and the lack of evidence for accumulation in organisms. These studies contribute to understanding the safety profiles of such compounds, including potential impacts on human health and the environment (Soni, Taylor, Greenberg, & Burdock, 2002); (Soni, Burdock, Taylor, & Greenberg, 2001).
Synthetic Applications in Organic Chemistry
Research on synthetic utilities of o-phenylenediamines by Ibrahim (2011) presents methods developed for the synthesis of benzimidazoles, quinoxalines, and benzo(1,5)diazepines from the condensation of o-phenylenediamines with various electrophilic reagents. This review highlights the relevance of such synthetic pathways in creating compounds that may share structural or functional similarities with 5-Benzyloxy-2-methylbenzoic acid ethyl ester, underscoring the importance of these reactions in medicinal chemistry and drug development (Ibrahim, 2011).
properties
IUPAC Name |
ethyl 2-methyl-5-phenylmethoxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O3/c1-3-19-17(18)16-11-15(10-9-13(16)2)20-12-14-7-5-4-6-8-14/h4-11H,3,12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOOHUGGDBBUIIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)OCC2=CC=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501209864 | |
Record name | Benzoic acid, 2-methyl-5-(phenylmethoxy)-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501209864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2221812-01-5 | |
Record name | Benzoic acid, 2-methyl-5-(phenylmethoxy)-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2221812-01-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-methyl-5-(phenylmethoxy)-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501209864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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